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Compound of Interest

Compound Name: 2,2-Dichloroethane-1,1-diol

Cat. No.: B120590 Get Quote

2,2-dichloroethane-1,1-diol (CAS No: 302-17-0), is the hydrate of trichloroacetaldehyde

(chloral).[3][4] Unlike many geminal diols which are unstable, chloral hydrate is a stable,

crystalline solid at room temperature.[5][6][7] This stability is crucial for its use as a sedative,

hypnotic, and chemical reagent.[2][8] In aqueous solutions, chloral hydrate exists in a

reversible equilibrium with its aldehyde form, chloral.[8][9] Its solubility in organic solvents is a

critical parameter for its application in organic synthesis, formulation development, and as a

laboratory reagent.[2]

The equilibrium between chloral and chloral hydrate is fundamental to its chemistry. The

presence of electron-withdrawing chlorine atoms on the alpha-carbon destabilizes the carbonyl

group of chloral, favoring the formation of the more stable hydrated gem-diol form.
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Equilibrium of Chloral and Chloral Hydrate
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Caption: Reversible hydration of chloral to form 2,2-dichloroethane-1,1-diol.

Quantitative Solubility Data
The solubility of 2,2-dichloroethane-1,1-diol has been determined in a range of organic

solvents. The following tables summarize available quantitative and qualitative data.

Table 1: Quantitative Solubility in Organic Solvents
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Solvent
Temperature
(°C)

Solubility (
g/100 g of
Solvent)

Solubility (
g/100 mL of
Solvent)

Reference

Ethanol 0 188 - [10]

5 200 - [10]

20 425 - [10]

25 -
~75 (as ~750

g/L)
[11]

30 950 - [10]

45 5600 - [10]

Chloroform 0 - 3.8 [10]

10 - 5.2 [10]

20 - 15.5 [10]

27.7 - 65 [10]

Diethyl Ether 25 - 200 [1][10]

Toluene 0 3.25 - [1][10]

10 8 - [1][10]

20 21 - [1][10]

35 77 - [1][10]

45 200 - [1][10]

Carbon Disulfide 20 - 1.47 [1][10]

Pyridine 20 80.9 - [1][10]

Quinoline 20 12.56 - [1][10]

Glycerol 20 200 - [10]

Olive Oil - -
1 g in 1.4 mL

(~71.4 g/100mL)
[3]
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Table 2: Qualitative Solubility in Organic Solvents

Solvent Solubility Description Reference

Acetone Freely soluble / Very soluble [1][3][12][13]

Methyl Ethyl Ketone (MEK) Freely soluble / Very soluble [1][3][12][13]

Benzene
Very soluble / Sparingly

soluble
[1][2][3][12][13]

Carbon Tetrachloride Moderately or sparingly soluble [3][12][13]

Petroleum Ether Moderately or sparingly soluble [3][12][13]

Turpentine Moderately or sparingly soluble [3][12][13]

Note: Conflicting reports exist for benzene solubility, which may depend on the specific grade of

the solvent and experimental conditions.

Experimental Protocol for Solubility Determination
While specific protocols for 2,2-dichloroethane-1,1-diol are not detailed in the literature

surveyed, a generalized and robust methodology based on the equilibrium method for

determining the solubility of a solid compound in a solvent is provided below.

Objective: To determine the equilibrium solubility of 2,2-dichloroethane-1,1-diol in a selected

organic solvent at a constant temperature.

1. Materials and Apparatus:

2,2-dichloroethane-1,1-diol (Chloral Hydrate), USP grade (≥99.5% purity)[13]

Selected organic solvent, analytical grade

Thermostatic shaker bath or magnetic stirrer with a temperature-controlled plate

Calibrated thermometer

Syringe filters (e.g., 0.45 µm PTFE)
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Volumetric flasks, pipettes, and vials

Analytical balance

Gas chromatograph with an appropriate detector (e.g., Electron Capture Detector) or High-

Performance Liquid Chromatograph (HPLC)[13][14]

2. Experimental Workflow Diagram

Start

Add excess chloral hydrate
to a known volume of solvent

in a sealed vial.

Place vial in thermostatic shaker.
Agitate at constant temperature

until equilibrium is reached.

Cease agitation.
Allow excess solid to settle.

Withdraw a clear aliquot of the
supernatant using a pre-warmed

syringe.

Immediately filter the aliquot
into a pre-weighed volumetric flask

using a syringe filter.

Reweigh the flask to determine
the exact mass of the solution.

Dilute the filtered sample to a
known volume with the solvent.

Quantify the concentration of
chloral hydrate using a validated
analytical method (GC or HPLC).

Calculate solubility in g/100 mL
or g/100 g of solvent.

End
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Caption: Generalized workflow for the experimental determination of solubility.
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3. Procedure:

Preparation: Add an excess amount of 2,2-dichloroethane-1,1-diol to a known volume or

mass of the chosen solvent in a sealed, screw-cap vial. The presence of undissolved solid is

essential to ensure saturation.

Equilibration: Place the vial in a thermostatic shaker bath set to the desired temperature.

Agitate the mixture for a predetermined period (e.g., 24-48 hours) sufficient to reach

equilibrium. Preliminary kinetic studies should be performed to determine the time required

to reach a steady-state concentration.

Sampling: After equilibration, stop the agitation and allow the vial to stand undisturbed in the

bath for several hours to permit the excess solid to settle.

Filtration and Dilution: Carefully withdraw an aliquot of the clear supernatant using a syringe

pre-heated to the experimental temperature to prevent premature crystallization. Immediately

pass the solution through a syringe filter (e.g., 0.45 μm) into a tared volumetric flask.

Quantification: Determine the weight of the collected filtrate. Dilute the sample to the flask's

mark with the solvent. Analyze the concentration of 2,2-dichloroethane-1,1-diol in the

diluted sample using a pre-calibrated and validated analytical method, such as gas

chromatography (GC), which can analyze chloral hydrate as it breaks down to chloral upon

vaporization.[13]

4. Data Calculation:

Solubility in g/100 mL:

Solubility = (C * D * V_flask) / V_aliquot

Where:

C = Concentration from analytical instrument (g/mL)

D = Dilution factor

V_flask = Volume of the volumetric flask (mL)
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V_aliquot = Volume of the initial aliquot taken (mL)

Solubility in g/100 g:

Calculate the mass of the solute and the mass of the solvent in the filtered aliquot and

normalize to 100 g of solvent.

This guide provides essential data and standardized methodologies for professionals working

with 2,2-dichloroethane-1,1-diol. Accurate solubility data is fundamental for ensuring the

success of chemical syntheses, drug formulation, and other scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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